Cas no 96-35-5 (Methyl glycolate)

Methyl glycolate structure
Methyl glycolate structure
Product Name:Methyl glycolate
CAS No:96-35-5
MF:C3H6O3
MW:90.0779414176941
MDL:MFCD00004667
CID:34854
PubChem ID:24859497
Update Time:2024-10-25

Methyl glycolate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-hydroxyacetate
    • GLYCOLIC ACID METHYL ESTER
    • HYDROXYACETIC ACID METHYL ESTER
    • METHYL HYDROXYACETATE
    • Aceticacid,hydroxy-,methylester
    • hydroxy-aceticacimethylester
    • Methyl ester of hydroxyacetic acid
    • 2-hydroxyethanoate
    • 2-Hydroxyacetic acid methyl ester
    • Glycolic acid methyl
    • Hydroxyacetic acid methyl
    • Methyl glycolate
    • Acetic acid, hydroxy-, methyl ester
    • Glycolic acid, methyl ester
    • Acetic acid, 2-hydroxy-, methyl ester
    • Methyl glycolate, 98%
    • GSJFXBNYJCXDGI-UHFFFAOYSA-N
    • 7G7R729EJ0
    • methyl2-hydroxyethanoate
    • Methyl 2-hydroxyethanoate
    • KSC487I2T
    • hydroxy-acetic acid methyl ester
    • Acetic acid, hydroxy-, methyl ester (9CI)
    • Glycolic acid, methyl ester (6CI, 7CI, 8CI)
    • NSC 27786
    • methyl2-hydroxyacetate
    • CS-W004068
    • UNII-7G7R729EJ0
    • AKOS005716966
    • F0001-2294
    • Acetic acid, 2hydroxy, methyl ester
    • Glycolic acid, methyl ester (8CI)
    • STR00937
    • W-100143
    • DTXCID4048981
    • NSC-27786
    • 124238-96-6
    • STL141090
    • SY003097
    • NS00020244
    • MFCD00004667
    • BP-13422
    • NSC27786
    • DTXSID3059131
    • G0199
    • BBL009725
    • SB83763
    • DB-001049
    • Q27894348
    • Acetic acid, hydroxy, methyl ester
    • EINECS 202-502-7
    • EN300-42324
    • 96-35-5
    • MDL: MFCD00004667
    • Inchi: 1S/C3H6O3/c1-6-3(5)2-4/h4H,2H2,1H3
    • InChI Key: GSJFXBNYJCXDGI-UHFFFAOYSA-N
    • SMILES: O=C(CO)OC
    • BRN: 1699571

Computed Properties

  • Exact Mass: 90.03170
  • Monoisotopic Mass: 90.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 50
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.167 g/mL at 25 °C(lit.)
  • Melting Point: 149-151 ºC
  • Boiling Point: 149-151 °C(lit.)
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.417(lit.)
  • Water Partition Coefficient: Miscible with water.
  • PSA: 46.53000
  • LogP: -0.84830
  • Vapor Pressure: 17 mmHg ( 52 °C)
  • Solubility: Not determined

Methyl glycolate Security Information

Methyl glycolate Customs Data

  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Methyl glycolate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen Catalysts: (OC-6-32)-Dichloro[[N1(R),N2(R)]-N1,N2-diethyl-1,2-ethanediamine-κN1,κN2][2-(dip… Solvents: p-Xylene ,  Tetrahydrofuran ;  5 °C; 10 bar, 5 °C → 100 °C; 1.5 h, 100 °C
Reference
Preparation method of metal complex catalyst for preparation of alcohol by catalytic hydrogenation of carbonyl derivative
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Production Method 2

Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen Catalysts: (OC-6-32)-Dichloro[[N1(R),N2(R)]-N1,N2-diethyl-1,2-ethanediamine-κN1,κN2][2-(dip… Solvents: Tetrahydrofuran ;  1.5 h, 50 bar, 100 °C
Reference
Ruthenium complexes with N-functionalized secondary amino ligands: a new class of catalysts toward efficient hydrogenation of esters
Fang, Xiaolong; Li, Bin; Zheng, Jianwei; Wang, Xiaoping; Zhu, Hongping; et al, Dalton Transactions, 2019, 48(7), 2290-2294

Production Method 3

Reaction Conditions
1.1 Reagents: Formic acid Solvents: Acetonitrile ,  Water ;  0.5 - 12 h, rt
1.2 Reagents: Sodium hydroxide
Reference
Selective Protection of Secondary Alcohols by Using Formic Acid as a Mild and Efficient Deprotection Reagent for Primary tert -Butyldimethylsilyl Ethers
Sapkota, Krishna; Huang, Faqing, Synlett, 2019, 30(16), 1895-1898

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ;  4 h, 3 MPa, 300 °C; 300 °C → 200 °C
1.2 Solvents: Methanol
Reference
Effect of Ti on Ag catalyst supported on spherical fibrous silica for partial hydrogenation of dimethyl oxalate
Ouyang, Mengyao; Wang, Jian; Peng, Bo; Zhao, Yujun; Wang, Shengping ; et al, Applied Surface Science, 2019, 466, 592-600

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ,  Boron ;  4 h, 300 °C; 300 °C → rt
1.2 Reagents: Hydrogen Solvents: Methanol ;  1.5 MPa, 220 °C
Reference
Selective Hydrogenation of Dimethyl Oxalate to Methyl Glycolate over Boron-Modified Ag/SiO2 Catalysts
Cheng, Shuai; Meng, Tao ; Mao, Dongsen; Guo, Xiaoming ; Yu, Jun, ACS Omega, 2022, 7(45), 41224-41235

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen Catalysts: (OC-6-15)-Dichloro[2-(diphenylphosphino-κP)benzenamine-κN][2-(diphenylphosphino-… Solvents: Toluene ;  50 bar, 5 °C → 100 °C; 4 h, 100 °C
Reference
Metal complex coordinated with two different structural phosphineamine ligands for hydrogenation of alcohols from industrial catalytic esters, and its preparation method
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Production Method 7

Reaction Conditions
1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Sulfolane ;  0.3 h, 30 kPa, 100 °C
1.2 5 h, reflux
Reference
Carbonylation of formaldehyde, catalysts, intermediates and production of ethylene glycol
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
Highly enantiopure (tert-butyldiphenylsilyloxymethyl)oxiranes from barium carbonate
Ekhato, I. Victor; Palazzolo, Mark, Synthetic Communications, 1998, 28(20), 3727-3741

Production Method 9

Reaction Conditions
1.1 Reagents: Water Catalysts: 1-Butyl-3-methylimidazolium trifluoromethanesulfonate Solvents: Sulfolane ;  8 h, 5 MPa, 170 °C
Reference
Broensted Acidic Ionic Liquids as Efficient and Recyclable Catalysts for the Carbonylation of Formaldehyde
Song, He-Yuan; Li, Zhen; Chen, Jing; Xia, Chung-U., Catalysis Letters, 2012, 142(1), 81-86

Production Method 10

Reaction Conditions
1.1 Catalysts: Methanesulfonic acid ,  1,3,5-Trioxane ,  Phosphoric acid Solvents: Benzene ,  Dichloromethane ,  1,3-Dioxolane ;  2 - 4 h, 7.2 MPa, 150 °C; 0.5 - 1 h, 7.2 MPa, 150 °C
1.2 24 h, 1.2 MPa, 190 °C
Reference
Method for preparing glycolic acid or glycolate from formaldehyde and carbon monoxide
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Production Method 11

Reaction Conditions
1.1 Reagents: Amberlyst 15 Solvents: Methanol
Reference
A convenient and mild procedure for the preparation of hydroxy esters from lactones and hydroxy acids
Anand, R. C.; Selvapalam, N., Synthetic Communications, 1994, 24(19), 2743-7

Production Method 12

Reaction Conditions
1.1 85 - 90 °C
Reference
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Production Method 13

Reaction Conditions
1.1 2 h, 80 °C
Reference
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Production Method 14

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ,  Silica Solvents: Methanol ;  12 h, 2.5 MPa, 493 K
Reference
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Production Method 15

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ,  Silica ,  Titania ;  rt → 250 °C; 2 h, 250 °C
1.2 Reagents: Dimethyl carbonate ,  Hydrogen ;  3 MPa, 240 °C
Reference
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Production Method 16

Reaction Conditions
1.1 Reagents: Water Catalysts: 12-Tungstophosphoric acid Solvents: Sulfolane ;  4 h, 4.0 MPa, 120 °C
1.2 2 h, 70 °C
Reference
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Production Method 17

Reaction Conditions
1.1 Reagents: Hydrogen ,  Zinc Catalysts: Tris(acetylacetonato)ruthenium ,  Bis[2-(diphenylphosphino)ethyl]methylphosphine Solvents: Methanol ;  16 h, 80 bar, 120 °C
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Production Method 18

Reaction Conditions
1.1 Solvents: Benzene ;  22 h, reflux
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Production Method 19

Reaction Conditions
1.1 Catalysts: Tin ;  6 h, 363 K
Reference
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Production Method 20

Reaction Conditions
1.1 Catalysts: Boric acid (H3BO3) Solvents: Methanol ;  18 h, rt
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Production Method 21

Reaction Conditions
1.1C:Cu
Reference
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